Azoxystrobin acid
Azoxystrobin acid
Azoxystrobin acid is an aryloxypyrimidine having a 4,6-diphenoxypyrimidine skeleton in which one of the phenyl rings is cyano-substituted at C-2 and the other carries a 1-carboxy-2-methoxyethenyl substituent, also at C-2. It is a metabolite of the fungicidal agrochemical azoxystrobin. It has a role as a marine xenobiotic metabolite. It is an aromatic ether, an aryloxypyrimidine, an enol ether and a nitrile.
Brand Name:
Vulcanchem
CAS No.:
1185255-09-7
VCID:
VC0057624
InChI:
InChI=1S/C21H15N3O5/c1-27-12-16(21(25)26)15-7-3-5-9-18(15)29-20-10-19(23-13-24-20)28-17-8-4-2-6-14(17)11-22/h2-10,12-13H,1H3,(H,25,26)/b16-12+
SMILES:
COC=C(C1=CC=CC=C1OC2=NC=NC(=C2)OC3=CC=CC=C3C#N)C(=O)O
Molecular Formula:
C21H15N3O5
Molecular Weight:
389.367
Azoxystrobin acid
CAS No.: 1185255-09-7
Cat. No.: VC0057624
Molecular Formula: C21H15N3O5
Molecular Weight: 389.367
* For research use only. Not for human or veterinary use.
Specification
| Description | Azoxystrobin acid is an aryloxypyrimidine having a 4,6-diphenoxypyrimidine skeleton in which one of the phenyl rings is cyano-substituted at C-2 and the other carries a 1-carboxy-2-methoxyethenyl substituent, also at C-2. It is a metabolite of the fungicidal agrochemical azoxystrobin. It has a role as a marine xenobiotic metabolite. It is an aromatic ether, an aryloxypyrimidine, an enol ether and a nitrile. |
|---|---|
| CAS No. | 1185255-09-7 |
| Molecular Formula | C21H15N3O5 |
| Molecular Weight | 389.367 |
| IUPAC Name | (E)-2-[2-[6-(2-cyanophenoxy)pyrimidin-4-yl]oxyphenyl]-3-methoxyprop-2-enoic acid |
| Standard InChI | InChI=1S/C21H15N3O5/c1-27-12-16(21(25)26)15-7-3-5-9-18(15)29-20-10-19(23-13-24-20)28-17-8-4-2-6-14(17)11-22/h2-10,12-13H,1H3,(H,25,26)/b16-12+ |
| Standard InChI Key | IKCXDZCEWZARFL-FOWTUZBSSA-N |
| SMILES | COC=C(C1=CC=CC=C1OC2=NC=NC(=C2)OC3=CC=CC=C3C#N)C(=O)O |
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